Cas no 76995-87-4 (Methyl 4,8-Dimethoxyquinoline-2-Carboxylate)

• Product Name: Methyl 4,8-Dimethoxyquinoline-2-Carboxylate
• CAS No: 76995-87-4
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD14706073
• CID: 530605
• PubChem ID: 53419655
• Update Time: 2025-05-25

Methyl 4,8-Dimethoxyquinoline-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 4,8-dimethoxy-, methyl ester
• methyl 4,8-dimethoxyquinoline-2-carboxylate
• MFCD14706073
• 76995-87-4
• METHYL4,8-DIMETHOXYQUINOLINE-2-CARBOXYLATE
• SY242897
• AKOS030627654
• SCHEMBL1811362
• DTXSID90697529
• AS-41623
• Methyl 4,8-Dimethoxyquinoline-2-Carboxylate

• MDL： MFCD14706073
• Inchi： 1S/C13H13NO4/c1-16-10-6-4-5-8-11(17-2)7-9(13(15)18-3)14-12(8)10/h4-7H,1-3H3
• InChI Key： OKNSSRWVFHWDAP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)N=C2C(=CC=CC2=1)OC

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 373.0±37.0 °C at 760 mmHg
• Flash Point: 179.4±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4,8-Dimethoxyquinoline-2-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Methyl 4,8-Dimethoxyquinoline-2-Carboxylate

Recent Advances in the Study of Methyl 4,8-Dimethoxyquinoline-2-Carboxylate (CAS: 76995-87-4): A Comprehensive Research Brief

Methyl 4,8-Dimethoxyquinoline-2-Carboxylate (CAS: 76995-87-4) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings on this compound, providing a detailed overview of its current research landscape.

The synthesis of Methyl 4,8-Dimethoxyquinoline-2-Carboxylate has been optimized in recent years, with novel methodologies improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a one-pot synthesis approach that reduces reaction time and minimizes by-products, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is critical for its potential use in pharmaceutical formulations.

In terms of biological activity, Methyl 4,8-Dimethoxyquinoline-2-Carboxylate has shown promising results as an antimicrobial and anti-inflammatory agent. Research conducted by a team at the University of Cambridge revealed its efficacy against multidrug-resistant bacterial strains, with minimal cytotoxicity to human cells. The compound's mechanism of action involves the inhibition of bacterial DNA gyrase, a key enzyme in DNA replication. Additionally, its anti-inflammatory properties were attributed to the modulation of NF-κB signaling pathways, as reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters.

Further investigations have explored the compound's potential in oncology. A preclinical study published in Cancer Research (2024) demonstrated that Methyl 4,8-Dimethoxyquinoline-2-Carboxylate exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of quinoline-metabolizing enzymes. The study suggested that the compound could serve as a scaffold for developing targeted cancer therapies, though further in vivo studies are needed to validate these findings.

Despite these advancements, challenges remain in the clinical translation of Methyl 4,8-Dimethoxyquinoline-2-Carboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have begun to tackle these questions, with one 2024 paper in Drug Metabolism and Disposition providing insights into the compound's absorption and distribution profiles. These findings are crucial for guiding future drug development efforts.

In conclusion, Methyl 4,8-Dimethoxyquinoline-2-Carboxylate (CAS: 76995-87-4) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with advancements in synthesis and characterization, make it a compelling subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater depth.